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For Researchers, Scientists, and Drug Development Professionals

Introduction
SD-70 is a small molecule inhibitor of the histone demethylase KDM4C (also known as

JMJD2C), which has demonstrated anti-tumor efficacy in various cancer models, including

prostate cancer, lung cancer, and glioblastoma.[1][2][3][4] By inhibiting KDM4C, SD-70 can

modulate gene expression programs that are critical for cancer cell survival and proliferation,

ultimately leading to the induction of apoptosis. These application notes provide an overview of

SD-70's effects on cancer cells and detailed protocols for its use in research settings.

Mechanism of Action
SD-70 functions as a KDM4C inhibitor with a reported IC50 of 30 µM.[4][5] The inhibition of

KDM4C by SD-70 leads to an increase in histone H3 lysine 9 trimethylation (H3K9me3) on the

promoter regions of target genes. One of the key downstream effects of KDM4C inhibition is

the suppression of MDM2 expression, which in turn activates the apoptosis signaling pathway.

[1] This suggests a mechanism of action involving the p53 tumor suppressor pathway, as

MDM2 is a critical negative regulator of p53.
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Cell Line Cancer Type Effect Concentration Source(s)

CWR22Rv1 Prostate Cancer 9% cell survival 10 µM [6]

PC3 Prostate Cancer 14% cell survival 2 µM [6]

DU145 Prostate Cancer 26% cell survival 2 µM [6]

Lewis Cells Lung Cancer

Significantly

reduced cell

growth

Not specified [2]

Glioblastoma

Cells
Glioblastoma

Decreased cell

growth and

viability

Not specified [3]

Table 2: In Vivo Efficacy of SD-70
Cancer Model Treatment Regimen Outcome Source(s)

CWR22Rv1 Prostate

Cancer Xenograft

10 mg/kg daily (i.p.

injection)

Dramatic inhibition of

tumor growth
[1]

Lung Cancer

Transplanted Tumors
Not specified

Significantly reduced

tumor growth
[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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